Cas no 2138267-38-4 (6-amino-8-methyl-2H-1,3dioxolo4,5-gquinoline-7-carbonitrile)

• Product Name: 6-amino-8-methyl-2H-1,3dioxolo4,5-gquinoline-7-carbonitrile
• CAS No: 2138267-38-4
• MF: C₁₂H₉N₃O₂
• MW: 227.218762159348
• CID: 6205259
• PubChem ID: 132351098
• Update Time: 2025-08-05

6-amino-8-methyl-2H-1,3dioxolo4,5-gquinoline-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-amino-8-methyl-2H-1,3dioxolo4,5-gquinoline-7-carbonitrile
• EN300-1085882
• 6-Amino-8-methyl-[1,3]dioxolo[4,5-g]quinoline-7-carbonitrile
• Z2986822332
• 2138267-38-4
• AKOS034137390
• 6-amino-8-methyl-2H-[1,3]dioxolo[4,5-g]quinoline-7-carbonitrile

• Inchi： 1S/C12H9N3O2/c1-6-7-2-10-11(17-5-16-10)3-9(7)15-12(14)8(6)4-13/h2-3H,5H2,1H3,(H2,14,15)
• InChI Key： OIFXZBCAUFYLLY-UHFFFAOYSA-N
• SMILES： O1COC2C=C3C(=CC1=2)C(C)=C(C#N)C(N)=N3

Computed Properties

• Exact Mass: 227.069476538g/mol
• Monoisotopic Mass: 227.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 81.2Ų

Additional information on 6-amino-8-methyl-2H-1,3dioxolo4,5-gquinoline-7-carbonitrile

Introduction to 6-Amino-8-Methyl-2H-1,3-Dioxolo[4,5-g]Quinoline-7-Carbonitrile (CAS No. 2138267-38-4)

6-Amino-8-methyl-2H-1,3-dioxolo[4,5-g]quinoline-7-carbonitrile, a compound with the CAS number 2138267-38-4, is a novel and intriguing molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinolines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of an amino group, a methyl group, and a dioxoloquinoline scaffold, make it a promising candidate for various pharmacological studies.

The chemical structure of 6-amino-8-methyl-2H-1,3-dioxolo[4,5-g]quinoline-7-carbonitrile consists of a quinoline core with a dioxole ring fused at positions 4 and 5. The amino group at position 6 and the methyl group at position 8 further enhance its chemical diversity and biological activity. These functional groups play crucial roles in modulating the compound's interactions with biological targets, making it a valuable tool for investigating various disease mechanisms.

Recent studies have highlighted the potential of 6-amino-8-methyl-2H-1,3-dioxolo[4,5-g]quinoline-7-carbonitrile in several therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective properties by inhibiting the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. Additionally, it has been found to reduce oxidative stress and inflammation in neuronal cells, further supporting its potential as a neuroprotective agent.

In the realm of cancer research, 6-amino-8-methyl-2H-1,3-dioxolo[4,5-g]quinoline-7-carbonitrile has demonstrated promising antitumor activity. Preclinical studies have shown that it can selectively induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its ability to disrupt key signaling pathways involved in cell proliferation and survival. Moreover, the compound has shown synergistic effects when combined with conventional chemotherapeutic agents, suggesting its potential as an adjuvant therapy in cancer treatment.

The pharmacokinetic properties of 6-amino-8-methyl-2H-1,3-dioxolo[4,5-g]quinoline-7-carbonitrile have also been extensively studied. It exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for further development as an oral therapeutic agent. Additionally, its low toxicity profile in preclinical models suggests that it may have a wide therapeutic window and minimal side effects.

In addition to its therapeutic applications, 6-amino-8-methyl-2H-1,3-dioxolo[4,5-g]quinoline-7-carbonitrile has been explored as a tool for chemical biology research. Its unique structure allows it to serve as a scaffold for the development of novel probes and inhibitors targeting specific biological pathways. For instance, researchers have used this compound as a starting point to design more potent and selective inhibitors of protein kinases involved in various signaling cascades.

The synthesis of 6-amino-8-methyl-2H-1,3-dioxolo[4,5-g]quinoline-7-carbonitrile involves several well-established organic reactions. One common synthetic route involves the condensation of 2-aminoanthraquinone with appropriate precursors followed by cyclization and functional group modifications. The high yield and purity of the final product make it an attractive candidate for large-scale production and further pharmaceutical development.

In conclusion, 6-amino-8-methyl-2H-1,3-dioxolo[4,5-g]quinoline-7-carbonitrile (CAS No. 2138267-38-4) is a multifaceted compound with significant potential in both therapeutic applications and chemical biology research. Its unique structural features and diverse biological activities make it an exciting area of ongoing investigation. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a crucial role in advancing our understanding and treatment of various diseases.